![molecular formula C18H27NO4 B034242 3-(4-Allyl-2-methoxy-6-(1-pyrrolidinylmethyl)phenoxy)-1,3-propanediol CAS No. 102612-78-2](/img/structure/B34242.png)
3-(4-Allyl-2-methoxy-6-(1-pyrrolidinylmethyl)phenoxy)-1,3-propanediol
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Overview
Description
3-(4-Allyl-2-methoxy-6-(1-pyrrolidinylmethyl)phenoxy)-1,3-propanediol, also known as AMPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Scientific Research Applications
3-(4-Allyl-2-methoxy-6-(1-pyrrolidinylmethyl)phenoxy)-1,3-propanediol has been studied extensively for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. In Alzheimer's disease research, this compound has been found to improve cognitive function and reduce amyloid-beta protein levels. In Parkinson's disease research, this compound has been shown to protect dopaminergic neurons and improve motor function.
Mechanism of Action
The mechanism of action of 3-(4-Allyl-2-methoxy-6-(1-pyrrolidinylmethyl)phenoxy)-1,3-propanediol is not fully understood, but it is believed to involve the modulation of various signaling pathways, including the MAPK/ERK pathway and the PI3K/Akt pathway. This compound has also been shown to interact with various proteins, including heat shock protein 90 (Hsp90) and glycogen synthase kinase 3 beta (GSK3β).
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective effects. This compound has also been shown to regulate the expression of various genes involved in cell proliferation, apoptosis, and differentiation.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(4-Allyl-2-methoxy-6-(1-pyrrolidinylmethyl)phenoxy)-1,3-propanediol in lab experiments is its high potency and specificity, which allows for precise targeting of specific signaling pathways and proteins. However, one limitation is the lack of information on its pharmacokinetics and pharmacodynamics, which may affect its efficacy and safety in vivo.
Future Directions
There are several potential future directions for 3-(4-Allyl-2-methoxy-6-(1-pyrrolidinylmethyl)phenoxy)-1,3-propanediol research, including further investigation of its mechanism of action, optimization of its pharmacokinetics and pharmacodynamics, and evaluation of its efficacy and safety in preclinical and clinical studies. Additionally, this compound may have potential applications in other diseases, such as diabetes and cardiovascular disease, which warrant further investigation.
Synthesis Methods
3-(4-Allyl-2-methoxy-6-(1-pyrrolidinylmethyl)phenoxy)-1,3-propanediol can be synthesized through a multi-step process that involves the reaction of 4-allyl-2-methoxyphenol with pyrrolidine, followed by the addition of 3-bromo-1,2-propanediol. The resulting product is then subjected to a series of purification steps to obtain pure this compound.
properties
CAS RN |
102612-78-2 |
---|---|
Molecular Formula |
C18H27NO4 |
Molecular Weight |
321.4 g/mol |
IUPAC Name |
1-[2-methoxy-4-prop-2-enyl-6-(pyrrolidin-1-ylmethyl)phenoxy]propane-1,3-diol |
InChI |
InChI=1S/C18H27NO4/c1-3-6-14-11-15(13-19-8-4-5-9-19)18(16(12-14)22-2)23-17(21)7-10-20/h3,11-12,17,20-21H,1,4-10,13H2,2H3 |
InChI Key |
WEFSKSMUNSBUFU-UHFFFAOYSA-N |
SMILES |
COC1=CC(=CC(=C1OC(CCO)O)CN2CCCC2)CC=C |
Canonical SMILES |
COC1=CC(=CC(=C1OC(CCO)O)CN2CCCC2)CC=C |
synonyms |
1,3-Propanediol, 3-(4-allyl-2-methoxy-6-(1-pyrrolidinylmethyl)phenoxy) - |
Origin of Product |
United States |
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